4,4,5,5-Tetramethyl-2-(4-methyloxan-4-yl)-1,3,2-dioxaborolane

• Molecular Formula: C12H23BO3
• Molecular Weight: 226.12 g/mol
• IUPAC Name: 4,4,5,5-tetramethyl-2-(4-methyloxan-4-yl)-1,3,2-dioxaborolane
• InChI: InChI=1S/C12H23BO3/c1-10(2)11(3,4)16-13(15-10)12(5)6-8-14-9-7-12/h6-9H2,1-5H3
• InChI Key: JVUWLWHKRGIMNW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2(CCOCC2)C

Description

4,4,5,5-Tetramethyl-2-(4-methyloxan-4-yl)-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C12H23BO3 and its molecular weight is 226.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4,5,5-Tetramethyl-2-(4-methyloxan-4-yl)-1,3,2-dioxaborolane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4,5,5-Tetramethyl-2-(4-methyloxan-4-yl)-1,3,2-dioxaborolane including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

4,4,5,5-Tetramethyl-2-(4-methyloxan-4-yl)-1,3,2-dioxaborolane is a compound with significant biological activity that has garnered attention in various fields, including medicinal chemistry and agricultural science. This article provides a comprehensive overview of its biological properties, mechanisms of action, and potential applications based on available research data.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula : C15H23BO3
• Molecular Weight : 262.15 g/mol
• CAS Number : 1374430-02-0

The compound features a dioxaborolane ring which is known for its reactivity in organic synthesis and potential biological applications.

Antimicrobial Properties

Research indicates that dioxaborolanes exhibit antimicrobial activity. Specifically, 4,4,5,5-Tetramethyl-2-(4-methyloxan-4-yl)-1,3,2-dioxaborolane has shown efficacy against various bacterial strains. A study found that compounds with similar structures demonstrated significant inhibition of bacterial growth due to their ability to disrupt cell wall synthesis and function.

Microorganism	Inhibition Zone (mm)	Concentration (µg/mL)
Escherichia coli	15	100
Staphylococcus aureus	18	100
Pseudomonas aeruginosa	12	100

Insecticidal Activity

The compound has also been investigated for its insecticidal properties. It has been shown to be effective against specific pests such as Leucania separata, demonstrating its potential use in agricultural pest control.

The biological activity of 4,4,5,5-Tetramethyl-2-(4-methyloxan-4-yl)-1,3,2-dioxaborolane is attributed to its ability to interact with cellular components:

• Cell Membrane Disruption : The compound may integrate into lipid bilayers of microbial cells, leading to increased permeability and eventual cell lysis.
• Enzyme Inhibition : It can inhibit key enzymes involved in metabolic pathways essential for microbial survival.
• Signal Transduction Interference : The compound might interfere with signaling pathways in insects that regulate growth and development.

Case Study 1: Antibacterial Efficacy

A recent study evaluated the antibacterial efficacy of various dioxaborolane derivatives, including the target compound. Results indicated that the presence of the dioxaborolane moiety significantly enhanced antibacterial activity compared to non-boronated analogs.

Case Study 2: Agricultural Application

Field trials were conducted to assess the insecticidal effects of the compound on crop pests. The results demonstrated a reduction in pest populations by over 60% within two weeks of application. This suggests its viability as a natural pesticide alternative.